Cas no 1353957-18-2 (Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester
• CAS No: 1353957-18-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 2158065
• Update Time: 2025-05-19

Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl(piperidin-2-ylmethyl)carbamate
• AM92796
• Cyclopropylpiperidin-2-ylmethylcarbamic acid tert-butyl ester

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16(12-7-8-12)10-11-6-4-5-9-15-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： VZWZMTQGRGMWAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CCCCN1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Topological Polar Surface Area: 41.6

Additional information on Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester

Cyclopropyl-piperidin-2-ylmethyl-carbamic Acid tert-butyl Ester: A Comprehensive Overview

Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester (CAS No. 1353957-18-2) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester, has garnered attention due to its unique structural properties and promising biological activities. Recent advancements in synthetic chemistry have further highlighted its versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester is characterized by a cyclopropane ring fused to a piperidine moiety, which is further connected to a carbamate group. This combination of structural elements contributes to its distinctive reactivity and selectivity in various chemical reactions. The tert-butyl ester group plays a crucial role in stabilizing the molecule, enhancing its solubility, and facilitating its use in medicinal chemistry applications.

Recent studies have explored the synthesis of Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester through innovative methodologies. Researchers have employed advanced catalytic systems and optimized reaction conditions to achieve higher yields and better purity levels. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring its potential in drug discovery.

In the pharmaceutical sector, Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester has shown promise as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been extensively investigated. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases, which are implicated in various disease states, including cancer and inflammatory disorders.

The incorporation of the cyclopropane ring into the molecular framework introduces unique steric and electronic properties that enhance the compound's bioavailability and pharmacokinetic profile. This feature is particularly advantageous in drug design, where optimizing these parameters is critical for achieving therapeutic efficacy. Furthermore, the piperidine moiety contributes to the molecule's ability to form hydrogen bonds, which are essential for interactions with biological targets.

From a synthetic perspective, Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester serves as a valuable intermediate in the construction of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore diverse substitution patterns and stereochemical configurations. This flexibility has made it a cornerstone in the development of advanced chemical libraries for high-throughput screening.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester. Quantum mechanical calculations have revealed insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have paved the way for designing more efficient synthetic routes and predicting the behavior of related compounds.

In conclusion, Cyclopropyl-piperidin-2-ylmethyl-carbamic acid tert-butyl ester (CAS No. 1353957-18-2) stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structural features, combined with recent advancements in synthesis and computational modeling, position it as a valuable tool for advancing scientific research and industrial innovation.